Cas no 1445596-26-8 (Methyl 5-bromo-2-(pyrimidin-2-yl)benzoate)

• Product Name: Methyl 5-bromo-2-(pyrimidin-2-yl)benzoate
• CAS No: 1445596-26-8
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• CID: 2192983
• Update Time: 2023-08-07

Methyl 5-bromo-2-(pyrimidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(pyrimidin-2-yl)benzoate

• Inchi： 1S/C12H9BrN2O2/c1-17-12(16)10-7-8(13)3-4-9(10)11-14-5-2-6-15-11/h2-7H,1H3
• InChI Key： UZGGEMCICPNBKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2N=CC=CN=2)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 52.1